Cas no 49694-20-4 (1,4-b-D-Xylopentaose)

1,4-β-D-Xylopentaose is a well-defined oligosaccharide consisting of five xylose units linked by β(1→4) glycosidic bonds. This compound serves as a valuable tool in glycobiology research, particularly for studying xylanase enzyme activity and hemicellulose degradation mechanisms. Its high purity and structural homogeneity make it suitable for use as a standard in analytical applications, such as HPLC and mass spectrometry. Additionally, 1,4-β-D-Xylopentaose is employed in substrate specificity assays and the development of enzymatic pathways for biomass conversion. Its well-characterized structure ensures reproducibility in experimental studies, supporting investigations into plant cell wall biosynthesis and carbohydrate metabolism. The compound is typically supplied as a lyophilized powder for enhanced stability and ease of handling.
1,4-b-D-Xylopentaose structure
1,4-b-D-Xylopentaose structure
Product Name:1,4-b-D-Xylopentaose
CAS No:49694-20-4
MF:C25H42O21
MW:678.588390827179
CID:932674
Update Time:2025-05-28

1,4-b-D-Xylopentaose Chemical and Physical Properties

Names and Identifiers

    • D-Xylose, O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-O-.beta.-D-xylopyranosyl-(1→4)-
    • D-Xylose
    • XYLOPENTAOSE
    • O-XPE
    • (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-Dihydroxy-6-[(3R,4R,5R)-4,5,6-t
    • 1,4-b-D-Xylopentaose
    • D-Xylose, O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-O-.beta.-D-xylopyranosyl-(1?4)-
    • 4)-D-xylose
    • O-beta-D-Xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-O-beta-D-xylopyranosyl-(1-4)-D-xylose
    • Xylopentaose - 10mg
    • D-Xylose, O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-
    • 1,4-β-D-Xylopentaose
    • Xylopentaose USP/EP/BP
    • Inchi: 1S/C25H42O21/c26-6-1-39-22(17(33)11(6)27)44-8-3-41-24(19(35)13(8)29)46-10-5-42-25(20(36)15(10)31)45-9-4-40-23(18(34)14(9)30)43-7-2-38-21(37)16(32)12(7)28/h6-37H,1-5H2
    • InChI Key: LFFQNKFIEIYIKL-UHFFFAOYSA-N
    • SMILES: OC1C(O)C(O)C(OC2C(O)C(O)C(OC3C(O)C(O)C(OC4C(O)C(O)C(OC5C(O)C(O)C(O)OC5)OC4)OC3)OC2)OC1

Computed Properties

  • Exact Mass: 678.22185834 g/mol
  • Monoisotopic Mass: 678.22185834 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 8
  • Complexity: 965
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 678.6
  • XLogP3: -8.6
  • Topological Polar Surface Area: 326

Experimental Properties

  • Color/Form: No data available
  • Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 240-242 ºC
  • Boiling Point: 415.5±38.0 °C at 760 mmHg
  • Flash Point: 219.2±23.3 °C
  • Solubility: Soluble (190 g/l) (25 º C),
  • Specific Rotation: -62.4 º (c=1% in H2O)
  • pka: 12.40±0.20(Predicted)

1,4-b-D-Xylopentaose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
X750415-5mg
Xylopentaose
49694-20-4
5mg
$316.00 2023-05-17
TRC
X750415-10mg
Xylopentaose
49694-20-4
10mg
$552.00 2023-05-17
TRC
X750415-25mg
Xylopentaose
49694-20-4
25mg
$1166.00 2023-05-17
TRC
X750415-50mg
Xylopentaose
49694-20-4
50mg
$2193.00 2023-05-17
MedChemExpress
HY-N6839-5mg
1,4-b-D-Xylopentaose
49694-20-4 99.67%
5mg
¥1180 2025-04-16
MedChemExpress
HY-N6839-10mg
1,4-b-D-Xylopentaose
49694-20-4 99.67%
10mg
¥1900 2025-04-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X59801-10mg
Xylopentaose
49694-20-4 , HPLC≥98%
10mg
¥2188.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X59800-1g
Xylopentaose
49694-20-4 ≥95%
1g
¥12999.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X59800-100mg
Xylopentaose
49694-20-4 ≥95%
100mg
¥2999.0 2023-09-05
ChemScence
CS-0100258-5mg
1,4-b-D-Xylopentaose
49694-20-4 99.20%
5mg
$202.0 2022-04-27

1,4-b-D-Xylopentaose Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Xylanase Solvents: Water ;  60 min, pH 9, 70 °C
1.2 Solvents: Water ;  15 min, 70 °C
Reference
Toward Valorization of the Effluent from Xylanase Prebleaching of Eucalypt Kraft Pulp Using a Nanofiltration Purification Step
Matos, Jose M. S.; et al, Industrial & Engineering Chemistry Research, 2023, 62(39), 16037-16047

1,4-b-D-Xylopentaose Raw materials

1,4-b-D-Xylopentaose Preparation Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd